Nitrosobis(2-hydroxyethyl)amine
Nitrosobis(2-hydroxyethyl)amine
N-Nitrosodiethanolamine is a pale yellow, oily liquid nitrosamine with a characteristic odor that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodi-n-butylamine is primarily used in laboratory research to induce tumors in experimental animals, but is also used as an intermediate in the synthesis of di-n-butylhydrazine. This substance is detected in various foods, including smoked meats, cheese and soybean oil, as a result of nitrosation of amines that are present in these products and is detected as a contaminant in rubber products. Exposure to N-Nitrosodi-n-butylamine irritates the skin and eyes and may damage the liver and kidneys. This substance is mutagenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992)
N-Nitrosodiethanolamine is a nitroso compound.
N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992)
N-Nitrosodiethanolamine is a nitroso compound.
Brand Name:
Vulcanchem
CAS No.:
1116-54-7
VCID:
VC0133224
InChI:
InChI=1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2
SMILES:
C(CO)N(CCO)N=O
Molecular Formula:
C4H10N2O3
Molecular Weight:
134.13 g/mol
Nitrosobis(2-hydroxyethyl)amine
CAS No.: 1116-54-7
Reference Standards
VCID: VC0133224
Molecular Formula: C4H10N2O3
Molecular Weight: 134.13 g/mol
CAS No. | 1116-54-7 |
---|---|
Product Name | Nitrosobis(2-hydroxyethyl)amine |
Molecular Formula | C4H10N2O3 |
Molecular Weight | 134.13 g/mol |
IUPAC Name | N,N-bis(2-hydroxyethyl)nitrous amide |
Standard InChI | InChI=1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2 |
Standard InChIKey | YFCDLVPYFMHRQZ-UHFFFAOYSA-N |
SMILES | C(CO)N(CCO)N=O |
Canonical SMILES | C(CO)N(CCO)N=O |
Boiling Point | 237 °F at 1.5 mm Hg (NTP, 1992) 114 °C at 1.4 mm Hg 237°F at 1.5 mmHg |
Colorform | Light yellow oil Viscous yellow oil |
Density | 1.28 (NTP, 1992) 1.28 |
Physical Description | N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992) Yellow to dark brown very viscous liquid with no distinct odor. |
Description | N-Nitrosodiethanolamine is a pale yellow, oily liquid nitrosamine with a characteristic odor that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodi-n-butylamine is primarily used in laboratory research to induce tumors in experimental animals, but is also used as an intermediate in the synthesis of di-n-butylhydrazine. This substance is detected in various foods, including smoked meats, cheese and soybean oil, as a result of nitrosation of amines that are present in these products and is detected as a contaminant in rubber products. Exposure to N-Nitrosodi-n-butylamine irritates the skin and eyes and may damage the liver and kidneys. This substance is mutagenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05) N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992) N-Nitrosodiethanolamine is a nitroso compound. |
Shelf Life | Stable at room temperature for more than 14 days in neutral or alkaline aqueous solutions in the dark; slightly less stable in acidic soln; light sensitive, especially to UV light. |
Solubility | greater than or equal to 100 mg/mL at 68.9° F (NTP, 1992) 7.45 M Miscible with water in all proportions; soluble in polar organic solvents; insoluble in non-polar organic solvents |
Synonyms | 2,2’-(Nitrosoimino)bisethanol; Diethanolnitrosamine; N,N-Diethanolnitrosamine; N-Nitrosodiethanolamine; NDELA; |
Vapor Pressure | 5X10-4 mm Hg at 20 °C (est) |
PubChem Compound | 14223 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume